Cas no 64997-52-0 (Cholest-5-en-3-ol,24-propyl-, (3b)-(9CI))

• Product Name: Cholest-5-en-3-ol,24-propyl-, (3b)-(9CI)
• CAS No: 64997-52-0
• Molecular Formula: C₃₀H₅₂O
• Molecular Weight: 428.733289718628
• CID: 502398

Cholest-5-en-3-ol,24-propyl-, (3b)-(9CI) Properties

Names and Identifiers

• Cholest-5-en-3-ol,24-propyl-, (3b)-(9CI)
• LogP
• 24-propylcholesterol
• B-SITOSTEROL
• Sitosterol
• β-sitosterol
• 5-Cholesten-24-beta-ethyl-3-beta-ol
• CINCHOL
• A-PHYTOSTEROL
• (3)-BETA-SITOSTEROL(2)
• ALPHA-PHYTOSTEROL
• 22,23-DIHYDROSTIMASTEROL

• InChIKey： KLEXDBGYSOIREE-CWVNNBCPSA-N
• Inchi： 1S/C30H52O/c1-7-8-22(20(2)3)10-9-21(4)26-13-14-27-25-12-11-23-19-24(31)15-17-29(23,5)28(25)16-18-30(26,27)6/h11,20-22,24-28,31H,7-10,12-19H2,1-6H3/t21-,22?,24+,25+,26-,27+,28+,29+,30-/m1/s1
• SMILES： C[C@]12CC[C@]3([H])[C@]4(CC[C@H](O)CC4=CC[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCC(C(C)C)CCC)C

Computed Properties

• Exact Mass: 428.40206

Experimental Properties

• PSA: 20.23
• Boiling Point: 514.2±19.0 °C(Predicted)
• Melting Point: 136-140 °C(lit.)
• Solubility: chloroform: 20 mg/mL, clear, colorless
• pka: 15.03±0.70(Predicted)
• Density: 0.97±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives